Cas no 1187169-43-2 (4-(4-Tert-Butylbenzoyl)-2-methylpyridine)

• Product Name: 4-(4-Tert-Butylbenzoyl)-2-methylpyridine
• CAS No: 1187169-43-2
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 4684773
• Update Time: 2025-05-20

4-(4-Tert-Butylbenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-tert-Butylbenzoyl)-2-methylpyridine
• (4-(tert-Butyl)phenyl)(2-methylpyridin-4-yl)methanone
• SEL13446323
• 4-(4-Tert-Butylbenzoyl)-2-methylpyridine

• Inchi： 1S/C17H19NO/c1-12-11-14(9-10-18-12)16(19)13-5-7-15(8-6-13)17(2,3)4/h5-11H,1-4H3
• InChI Key： UNQLYKFGBYSCES-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C)C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Tert-Butylbenzoyl)-2-methylpyridine

Introduction to Compound CAS No. 1187169-43-2: 4-(4-Tert-Butylbenzoyl)-2-methylpyridine

4-(4-Tert-Butylbenzoyl)-2-methylpyridine (CAS No. 1187169-43-2) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a substituted benzoyl group, specifically a tert-butyl-substituted benzene ring. The presence of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable component in various research and industrial applications.

The synthesis of 4-(4-Tert-Butylbenzoyl)-2-methylpyridine involves advanced organic synthesis techniques, often leveraging Friedel-Crafts acylation or other acylation methods to introduce the benzoyl group onto the pyridine ring. The tert-butyl substituent on the benzene ring adds steric bulk, which can influence the compound's reactivity, solubility, and stability. Recent studies have highlighted the importance of such steric effects in tuning the electronic properties of aromatic systems, making this compound a subject of interest in both academic and industrial research.

In terms of applications, 4-(4-Tert-Butylbenzoyl)-2-methylpyridine has been explored for its potential in drug design and development. The pyridine ring is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial in drug-receptor interactions. Additionally, the tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. Recent research has focused on evaluating this compound as a potential lead molecule for treating various diseases, including cancer and neurodegenerative disorders.

Another area where 4-(4-Tert-Butylbenzoyl)-2-methylpyridine has shown promise is in materials science. Its aromatic structure and substituents make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or solar cells. The compound's ability to absorb and emit light at specific wavelengths has been studied extensively, with recent findings suggesting its potential as a fluorescent probe or an active layer material in optoelectronic devices.

The environmental impact of 4-(4-Tert-Butylbenzoyl)-2-methylpyridine is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to assess its safety for large-scale industrial use. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate.

In conclusion, 4-(4-Tert-Butylbenzoyl)-2-methylpyridine (CAS No. 1187169-43-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.